Cas no 81741-82-4 (3-Thiophenecarboxylic acid, 4-amino-5-(1-methylethyl)-)
81741-82-4 structure
Product Name:3-Thiophenecarboxylic acid, 4-amino-5-(1-methylethyl)-
CAS No:81741-82-4
MF:C8H11NO2S
MW:185.24344086647
CID:703230
PubChem ID:13286157
Update Time:2025-04-19
3-Thiophenecarboxylic acid, 4-amino-5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenecarboxylic acid, 4-amino-5-(1-methylethyl)-
- 4-amino-5-propan-2-ylthiophene-3-carboxylic acid
- 81741-82-4
- SCHEMBL3215283
- DTXSID30534787
- 4-Amino-5-(propan-2-yl)thiophene-3-carboxylic acid
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- Inchi: 1S/C8H11NO2S/c1-4(2)7-6(9)5(3-12-7)8(10)11/h3-4H,9H2,1-2H3,(H,10,11)
- InChI Key: BIHFTJJDONUPIN-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)C(=C1C(C)C)N
Computed Properties
- Exact Mass: 185.05104977g/mol
- Monoisotopic Mass: 185.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 91.6Ų
3-Thiophenecarboxylic acid, 4-amino-5-(1-methylethyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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